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Compound of Interest

Compound Name: Antimony-121

Cat. No.: B078218 Get Quote

This technical guide provides a comprehensive overview of the natural abundance and isotopic

mass of Antimony-121 (¹²¹Sb), intended for researchers, scientists, and professionals in drug

development. The document details the fundamental properties of this stable isotope and

outlines the sophisticated experimental protocols utilized for its precise measurement.

Antimony (Sb) is a chemical element with the atomic number 51. It consists of two stable

isotopes: ¹²¹Sb and ¹²³Sb.[1][2] Antimony-121 is the more abundant of the two.[1][2]

Quantitative Data Summary
The natural abundance and isotopic mass of Antimony-121 have been determined through

various high-precision analytical techniques. The accepted values are summarized in the table

below.

Property Value Unit

Natural Abundance 57.21 (5) Atom Percent (%)

Isotopic Mass 120.90381 (2) Dalton (Da)

Experimental Protocols for Determination
The precise and accurate determination of the isotopic abundance and mass of Antimony-121
is primarily achieved through advanced mass spectrometry techniques. The most prominent of

these is Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).
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Multi-Collector Inductively Coupled Plasma Mass
Spectrometry (MC-ICP-MS)
MC-ICP-MS is a powerful technique for high-precision isotope ratio measurements. The

general protocol involves sample preparation, purification, and instrumental analysis.

1. Sample Preparation and Purification: To ensure accurate isotopic measurements and to

avoid isobaric and matrix effects, antimony is chemically separated from the sample matrix.[3]

[4]

Digestion: The sample (e.g., geological, biological) is first digested, typically using strong

acids, to bring the antimony into an aqueous solution.

Chromatographic Separation: A crucial step is the purification of antimony using ion-

exchange chromatography.[3][4]

A two-step column chromatography method is often employed, using resins like AG 1-X4

and AG 50W-X8 to separate antimony from interfering elements.[3][4]

Another effective single-step method utilizes thiol-functionalized mesoporous silica powder

(TSP) for the separation.[5] This method is particularly useful for samples with low

antimony concentrations.[5]

Recovery and Purity: The goal is to achieve a high recovery of antimony (>95%) with

minimal procedural blanks (<1 ng).[3][5] The purity of the separated antimony is critical for

accurate mass spectrometric analysis.

2. Instrumental Analysis: The purified antimony solution is introduced into the MC-ICP-MS for

isotopic analysis.

Sample Introduction: An Apex Ω desolvating sample introduction system can be used to

enhance sensitivity.[3]

Ionization: The sample is nebulized and introduced into an argon plasma, which ionizes the

antimony atoms.
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Mass Separation: The ions are then accelerated into a magnetic sector mass analyzer,

where they are separated based on their mass-to-charge ratio.

Detection: The separated ion beams of ¹²¹Sb and ¹²³Sb are simultaneously measured by

multiple Faraday cup detectors.

Mass Bias Correction: Instrumental mass discrimination is a key challenge that is corrected

for using various methods:

Sample-Standard Bracketing (SSB): The sample is bracketed by measurements of a

standard with a known isotopic composition (e.g., NIST SRM 3102a).[3][6]

Internal Normalization: An element with a known isotopic ratio, such as tin (Sn) or indium

(In), is added to the sample and standard solutions to correct for mass bias.[3][6]

The combination of these steps allows for the precise measurement of the ¹²³Sb/¹²¹Sb ratio,

from which the natural abundance of ¹²¹Sb can be accurately calculated.[3] The reproducibility

for δ¹²³Sb can be better than 0.04‰ (2SD).[3][4]

Femtosecond Laser Ablation MC-ICP-MS (fs-LA-MC-ICP-
MS)
For in-situ analysis of solid samples, such as minerals, femtosecond laser ablation can be

coupled with MC-ICP-MS.[7] This technique allows for the direct isotopic analysis of a specific

location on the sample with high spatial resolution, minimizing the need for sample digestion

and chemical separation.[7]

Experimental Workflow Visualization
The following diagram illustrates the generalized workflow for the determination of the isotopic

abundance of Antimony-121 using MC-ICP-MS.
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Caption: Workflow for Antimony-121 isotopic analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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